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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B560655 Get Quote

An In-depth Guide to the Storage and Handling of CY5-N3

CY5-N3, also known as Sulfo-Cyanine5-azide, is a bright, far-red fluorescent dye functionalized

with an azide group.[1][2] This feature allows it to be covalently attached to biomolecules via

copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition, commonly

known as "click chemistry".[3][4] Its high extinction coefficient, good water solubility, and cell

permeability make it a valuable tool for labeling and imaging nucleic acids, proteins, and other

molecules in cell imaging, tissue analysis, and in vivo studies.[1][5][6]

Proper storage and handling are critical to maintain the compound's stability and ensure the

success of labeling experiments. This guide provides detailed technical information and

protocols for researchers, scientists, and drug development professionals.

CY5-N3 Powder: Storage and Handling
The solid, lyophilized powder form of CY5-N3 is relatively stable when stored correctly. The

primary threats to its integrity are moisture, light, and elevated temperatures.

1.1. Safe Handling While not classified as a hazardous substance, standard laboratory

precautions should be followed.[7]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, a lab coat,

and safety glasses as described by OSHA.[8][9]
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Ventilation: Handle the powder in a well-ventilated area or a chemical fume hood to avoid the

formation and inhalation of dust or aerosols.[7][8]

Preventing Contamination: Before opening the vial, allow it to warm to room temperature.

This prevents atmospheric moisture from condensing inside the vial, which can lead to

hydrolysis and degradation.[10]

1.2. Storage Conditions Proper storage is essential for maximizing the shelf life of the powder.

Temperature: Store the vial at -20°C for long-term stability.[1][2]

Light: CY5-N3 is photosensitive.[1] The vial should be stored in the dark, for example, by

placing it in a secondary opaque container or an amber box.

Moisture: Keep the container tightly sealed to protect it from moisture.[1] Storing the vial in a

container with a desiccant is also recommended to maintain a dry environment.[8]

Table 1: Summary of CY5-N3 Powder Storage

Parameter Recommendation Rationale Shelf Life

Temperature -20°C
Minimizes thermal
degradation.

Up to 3 years.[1]

Light
Protect from light

(store in dark).

Prevents

photodegradation.
N/A

| Atmosphere | Tightly sealed container, desiccated. | Prevents hydrolysis. | N/A |

CY5-N3 Solutions: Preparation and Storage
CY5-N3 is significantly less stable in solution compared to its powder form, especially in

aqueous buffers.[1][7] Therefore, solutions must be prepared and stored with great care.

2.1. Recommended Solvents For creating concentrated stock solutions, high-quality, anhydrous

organic solvents are required.
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Primary Solvents: Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) are

recommended.[1]

Solubility: In DMSO, CY5-N3 has a solubility of approximately 20 mg/mL (27.07 mM).

Sonication may be required to fully dissolve the powder.[1]

2.2. Experimental Protocol: Stock Solution Preparation A concentrated stock solution (typically

1-10 mM) in anhydrous DMSO is the standard starting point.[1]

Objective: To prepare a 10 mM stock solution of CY5-N3 (MW: 738.92 g/mol ) in anhydrous

DMSO.

Materials:

CY5-N3 powder vial

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Allow the CY5-N3 vial to equilibrate to room temperature before opening.

To prepare a 10 mM solution from 1 mg of powder, add 135.3 µL of anhydrous DMSO to

the vial.

Vortex the vial thoroughly until all the powder is completely dissolved. Brief sonication can

assist with dissolution.[1]

Centrifuge the vial briefly to collect the solution at the bottom.

The stock solution is now ready for use or storage.
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Workflow: CY5-N3 Stock Solution Preparation

Start: CY5-N3 Powder

Equilibrate vial to
room temperature

Add anhydrous DMSO
to powder

Vortex / Sonicate
until dissolved

Aliquot into single-use tubes

Store immediately in dark
at -20°C or -80°C

End: Ready-to-use
aliquots

Click to download full resolution via product page

Caption: Workflow for preparing and storing CY5-N3 stock solutions.
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2.3. Storage of Solutions

Stock Solutions: It is highly recommended to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles, which can degrade the dye.[1][3] Store these

aliquots protected from light.

Working Solutions: Working solutions are prepared by diluting the stock solution into an

aqueous buffer (e.g., PBS, HEPES, pH 7.2-7.4) to a final concentration of 0.1–10 µM.[1]

These solutions are unstable and should be prepared fresh immediately before use for best

results.[1][5][7]

Table 2: Summary of CY5-N3 Solution Storage

Solution Type Solvent Storage Temp.
Stability / Shelf
Life

Key
Consideration
s

Stock Solution
Anhydrous
DMSO/DMF

-20°C
~1 month[3]
[11]

Aliquot to
avoid freeze-
thaw cycles.
Protect from
light.

-80°C
6 months to 1

year.[1][3]

Preferred for

longer-term

storage. Protect

from light.

| Working Solution | Aqueous Buffer (e.g., PBS) | N/A | Unstable | Must be prepared fresh

immediately before use.[1][7] |
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Factors Affecting CY5-N3 Stability

Light Exposure

CY5-N3 Stability

causes photodegradation

Moisture / Water

causes hydrolysis

High Temperature

accelerates degradation

Freeze-Thaw Cycles
(Solutions)

degrades dye in solution

Click to download full resolution via product page

Caption: Key environmental factors that negatively impact CY5-N3 stability.

Core Application Protocol: Copper-Catalyzed Click
Chemistry (CuAAC)
The most common application of CY5-N3 is the labeling of alkyne-modified biomolecules

through a CuAAC reaction.

Objective: To covalently label an alkyne-containing protein with CY5-N3.

Materials:

Alkyne-modified protein in a non-amine buffer (e.g., PBS).

CY5-N3 stock solution (10 mM in DMSO).

Copper(II) sulfate (CuSO₄) solution.

Reducing agent solution (e.g., Sodium Ascorbate, freshly prepared).

Reaction buffer (e.g., PBS or Tris-HCl, pH 7.4).[1]

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification.[12]
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Procedure:

In a microcentrifuge tube, combine the alkyne-modified protein and CY5-N3. A molar

excess of the dye is typically used.

Add the copper (CuSO₄) and a reducing agent (sodium ascorbate) to the reaction system.

[1] The copper catalyzes the reaction.

Incubate the mixture at room temperature for 30-60 minutes with gentle stirring or rotation.

[1]

Following incubation, the labeled protein must be purified from excess dye and reaction

components.

Pass the reaction mixture through a size-exclusion or desalting column to separate the

larger, labeled protein from the smaller, unreacted CY5-N3 molecules.[1][12]

The purified, fluorescently labeled protein is now ready for downstream applications.

Note: Copper ions can be toxic to biological samples. For live-cell applications or sensitive

systems, a copper-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) should be

considered.[1]

CuAAC Reaction Mechanism

Reactants
Alkyne-Biomolecule

R-C≡CH

Cu(I)
(from CuSO₄ + Ascorbate)

CY5-N3

CY5-N₃

Catalyst

Labeled Biomolecule

R - (Triazole Ring) - CY5

Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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